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Compound of Interest

Compound Name: Bis(triphenylsilyl)chromate

Cat. No.: B1148569

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermal stability and decomposition temperature of
bis(triphenylsilyl)chromate, a versatile organometallic catalyst. A comprehensive
understanding of its thermal behavior is paramount for its safe handling, storage, and effective
application in various chemical transformations, including polymerization and oxidation
reactions. This document provides a concise summary of its thermal decomposition data,
detailed experimental protocols for its synthesis, and a visual representation of its catalytic
mechanism.

Thermal Decomposition Data

The thermal stability of bis(triphenylsilyl)chromate is a critical parameter for its application in
thermally sensitive processes. The compound exhibits a well-defined decomposition
temperature, as summarized in the table below. It is important to note that variations in reported
melting points with decomposition can be attributed to differences in sample purity and the
experimental conditions employed during analysis.

Parameter Value Reference

Decomposition Temperature 159 °C (decomposes) [1112]131[4]

Melting Point with
» 151°C-161°C [5]
Decomposition
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Experimental Protocols

A fundamental understanding of the synthesis of bis(triphenylsilyl)chromate is essential for
researchers working with this compound. The following section details a common and effective
method for its preparation.

Synthesis of Bis(triphenylsilyl)chromate

This protocol is adapted from a patented procedure and outlines the reaction of
triphenylchlorosilane with an oxidizing agent in the presence of a base.

Materials:

» Triphenylchlorosilane
e Potassium dichromate
o Potassium hydroxide
e Glacial acetic acid

e Hexane

o Water

Procedure:

e To a 500 ml three-neck flask equipped with a stirrer and a reflux condenser, add 30 g of
triphenylchlorosilane, 13 g of potassium dichromate, 3 g of potassium hydroxide, 60 ml of
glacial acetic acid, and 80 ml of hexane.

 Stir the reaction mixture at a temperature between 50-60 °C for 5 hours.
 After the reaction is complete, filter the mixture to isolate the solid product.

e Wash the resulting solid sequentially with 140 ml of water, 70 ml of glacial acetic acid, and 70
ml of hexane.

e Dry the purified product in a vacuum oven to obtain bis(triphenylsilyl)chromate.
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Catalytic Activity and Mechanism

Bis(triphenylsilyl)chromate is a well-known catalyst, particularly for ethylene polymerization.
Its mechanism of action involves the formation of an active chromium species that facilitates
the chain growth of the polymer.
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Charge Reactants:
- Triphenylchlorosilane
- Potassium Dichromate
- Potassium Hydroxide
- Glacial Acetic Acid
- Hexane

Heat and Stir
(50-60 °C, 5 hours)

Filter Reaction Mixture

Wash Solid Product:
- Water
- Glacial Acetic Acid
- Hexane

Dry Under Vacuum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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